Cas no 2001712-03-2 (1-2-(2,2-difluorocyclopropoxy)ethyl-4-methyl-1H-pyrazol-3-amine)

1-2-(2,2-Difluorocyclopropoxy)ethyl-4-methyl-1H-pyrazol-3-amine is a specialized pyrazole derivative featuring a difluorocyclopropoxyethyl substituent. This compound exhibits notable structural characteristics, including the presence of a difluorocyclopropane moiety, which may enhance its stability and reactivity in synthetic applications. The 4-methyl-1H-pyrazol-3-amine core provides a versatile scaffold for further functionalization, making it valuable in medicinal chemistry and agrochemical research. The difluorocyclopropoxy group can influence the molecule's lipophilicity and metabolic stability, potentially improving its pharmacokinetic properties. This compound is of interest for the development of novel bioactive molecules, particularly in the design of enzyme inhibitors or receptor modulators. Its unique structure offers opportunities for exploring structure-activity relationships in targeted drug discovery.
1-2-(2,2-difluorocyclopropoxy)ethyl-4-methyl-1H-pyrazol-3-amine structure
2001712-03-2 structure
Product Name:1-2-(2,2-difluorocyclopropoxy)ethyl-4-methyl-1H-pyrazol-3-amine
CAS No:2001712-03-2
MF:C9H13F2N3O
MW:217.21582865715
CID:5982182
PubChem ID:165855006
Update Time:2025-05-30

1-2-(2,2-difluorocyclopropoxy)ethyl-4-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1-2-(2,2-difluorocyclopropoxy)ethyl-4-methyl-1H-pyrazol-3-amine
    • 1-[2-(2,2-difluorocyclopropoxy)ethyl]-4-methyl-1H-pyrazol-3-amine
    • EN300-1111993
    • 2001712-03-2
    • Inchi: 1S/C9H13F2N3O/c1-6-5-14(13-8(6)12)2-3-15-7-4-9(7,10)11/h5,7H,2-4H2,1H3,(H2,12,13)
    • InChI Key: MNQZACDREPBOBW-UHFFFAOYSA-N
    • SMILES: FC1(CC1OCCN1C=C(C)C(N)=N1)F

Computed Properties

  • Exact Mass: 217.10266837g/mol
  • Monoisotopic Mass: 217.10266837g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 53.1Ų

1-2-(2,2-difluorocyclopropoxy)ethyl-4-methyl-1H-pyrazol-3-amine Pricemore >>

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Additional information on 1-2-(2,2-difluorocyclopropoxy)ethyl-4-methyl-1H-pyrazol-3-amine

Compound CAS No. 2001712-03-2: 1-[2-(2,2-Difluorocyclopropoxy)ethyl]-4-methyl-1H-pyrazol-3-amine

The compound with CAS number 2001712-03-2, known as 1-[2-(2,2-difluorocyclopropoxy)ethyl]-4-methyl-1H-pyrazol-3-amine, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and pharmacology. This compound is notable for its unique structural features, which include a pyrazole ring, a cyclopropoxy group, and a methyl substituent. These elements contribute to its potential applications in drug discovery and agrochemical development.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to modulate various biological targets. The presence of the cyclopropoxy group in this compound adds further complexity to its structure, potentially enhancing its pharmacokinetic properties such as bioavailability and stability. The methyl substituent at the 4-position of the pyrazole ring may also play a critical role in optimizing the compound's interaction with biological systems.

One of the most promising applications of this compound lies in its potential as a pesticide or herbicide. Researchers have explored the use of pyrazole-containing molecules in agricultural settings due to their ability to inhibit key enzymes involved in plant growth. The incorporation of a difluorocyclopropoxy group may enhance the compound's selectivity and efficacy against specific pests or weeds, making it a valuable candidate for further development in agrochemicals.

In addition to its agricultural applications, this compound has shown potential in the field of medicinal chemistry. The pyrazole ring is a well-known scaffold for designing drugs targeting various therapeutic areas, including cancer, inflammation, and infectious diseases. The difluorocyclopropoxy group may introduce novel pharmacophoric elements that could improve the compound's binding affinity to target proteins or enzymes.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and protecting groups. The use of green chemistry principles has also been explored to minimize environmental impact during its production process. These developments underscore the importance of sustainable practices in modern chemical synthesis.

The structural versatility of this compound makes it an attractive candidate for further research into its biological activities and mechanisms of action. Ongoing studies are investigating its potential as an antimicrobial agent, particularly against drug-resistant bacterial strains. The presence of fluorine atoms in the molecule may contribute to its ability to disrupt bacterial cell membranes or inhibit essential enzymes.

In conclusion, the compound with CAS number 2001712-03-2 represents a cutting-edge advancement in chemical synthesis and drug discovery. Its unique structure, combining a pyrazole ring with a difluorocyclopropoxy group and a methyl substituent, positions it as a valuable tool for addressing challenges in agriculture and medicine. As research continues to uncover its full potential, this compound is poised to make significant contributions to both fields.

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